4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol

• IUPAC Name: 4-amino-2-methyl-3-(trifluoromethyl)-1H-pyrazol-5-one
• InChI: InChI=1S/C5H6F3N3O/c1-11-3(5(6,7)8)2(9)4(12)10-11/h9H2,1H3,(H,10,12)
• InChI Key: IAHNAIRIYNATSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N1)N)C(F)(F)F
• Molecular Formula: C5H6F3N3O
• Molecular Weight: 181.12 g/mol

Description

4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol, also known as AMTP, is a chemical compound that has gained significant interest in scientific research due to its unique properties. This compound has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. Specifically, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol may help to reduce inflammation and pain.
Biochemical and Physiological Effects:
4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol in lab experiments is its high degree of purity and yield. Additionally, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol in lab experiments is its potential toxicity. While 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to be relatively non-toxic in vitro, its toxicity in vivo is not well understood.

Future Directions

There are a number of potential future directions for research on 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol. One area of interest is the development of new chemotherapeutic agents based on 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol. Additionally, research on the potential use of 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol as a plant growth regulator could lead to the development of new methods for increasing crop yields. Finally, research on the synthesis of novel materials using 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol could lead to the development of new materials with unique properties.

Synthesis Methods

4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol can be synthesized using a variety of methods, including the reaction of 4-amino-1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid with hydroxylamine hydrochloride in the presence of a base. This reaction yields 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol with a high degree of purity and yield. Other methods of synthesis include the reaction of 4-amino-1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid with sodium nitrite and hydrochloric acid, which also yields 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol.

Scientific Research Applications

4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been extensively studied for its potential applications in various scientific fields. In medicine, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to have potential as a chemotherapeutic agent, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been studied for its potential use as a plant growth regulator. 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to promote the growth of plants and increase crop yields, making it a potentially valuable tool for farmers.
In material science, 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been studied for its potential use in the synthesis of novel materials. 4-Amino-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol has been shown to have unique properties that make it useful in the synthesis of materials with specific properties, such as high thermal stability or conductivity.